![molecular formula C24H28N2O4 B1226283 1-Anilino-3-[4-(3-anilino-2-hydroxypropoxy)phenoxy]-2-propanol](/img/structure/B1226283.png)
1-Anilino-3-[4-(3-anilino-2-hydroxypropoxy)phenoxy]-2-propanol
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Overview
Description
1-anilino-3-[4-(3-anilino-2-hydroxypropoxy)phenoxy]-2-propanol is an aromatic ether.
Scientific Research Applications
Enantioselective Synthesis
1-Anilino-3-[4-(3-anilino-2-hydroxypropoxy)phenoxy]-2-propanol is involved in the enantioselective synthesis of β-blocker building blocks. For instance, Lund, Bøckmann, and Jacobsen (2016) demonstrated the synthesis of enantiomers used in the cardioselective β-blocker atenolol using lipase B from Candida antarctica, highlighting its potential in asymmetric synthesis (Lund, Bøckmann, & Jacobsen, 2016).
Electrocatalytic Oxidation
Research by Li, Wang, Zhou, and Ni (2003) explored the degradation of aniline solutions using electrocatalytic oxidation. They detected intermediates like 4-anilino phenol during the process, which could relate to the study of 1-Anilino-3-[4-(3-anilino-2-hydroxypropoxy)phenoxy]-2-propanol in similar contexts (Li, Wang, Zhou, & Ni, 2003).
Radioligand Synthesis
In the field of positron emission tomography (PET), research by Soloviev et al. (2001) involved the synthesis of radioligands for assessing β1-adrenoceptors. They synthesized enantiomers of bisoprolol, a compound related to 1-Anilino-3-[4-(3-anilino-2-hydroxypropoxy)phenoxy]-2-propanol, suggesting its potential in radiopharmaceuticals (Soloviev et al., 2001).
Pyrolytic Reaction Studies
Ibrahim, Al-Awadi, Ibrahim, Patel, and Al-Awadi (2007) conducted a study on the gas-phase pyrolytic reactions of 3-anilino-1-propanol derivatives. Their findings offer insights into the thermal behavior and potential applications of related compounds in industrial chemistry (Ibrahim et al., 2007).
Anesthetic Efficacy Studies
Research by Czerniak, Gomulka, and Dągowski (2017) on 1-phenoxy-2-propanol, a compound structurally similar to 1-Anilino-3-[4-(3-anilino-2-hydroxypropoxy)phenoxy]-2-propanol, studied its effects as an anesthetic on fish, highlighting its biological applications (Czerniak, Gomulka, & Dągowski, 2017).
Pharmacological Activity
Gupta, Mukerji, Chatterjee, Rastogi, Anand, Dubé, Sur, and Mukerji (1978) discussed the pharmacological activity of 3-tertiary amino-1-aryloxy-propan-2-ols, related to the study compound. They explored the effect of various substituents on pharmacological properties, which can be relevant for understanding the potential medical applications of similar compounds (Gupta et al., 1978).
properties
Product Name |
1-Anilino-3-[4-(3-anilino-2-hydroxypropoxy)phenoxy]-2-propanol |
---|---|
Molecular Formula |
C24H28N2O4 |
Molecular Weight |
408.5 g/mol |
IUPAC Name |
1-anilino-3-[4-(3-anilino-2-hydroxypropoxy)phenoxy]propan-2-ol |
InChI |
InChI=1S/C24H28N2O4/c27-21(15-25-19-7-3-1-4-8-19)17-29-23-11-13-24(14-12-23)30-18-22(28)16-26-20-9-5-2-6-10-20/h1-14,21-22,25-28H,15-18H2 |
InChI Key |
JMWPJVLDRFGSNE-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)NCC(COC2=CC=C(C=C2)OCC(CNC3=CC=CC=C3)O)O |
Canonical SMILES |
C1=CC=C(C=C1)NCC(COC2=CC=C(C=C2)OCC(CNC3=CC=CC=C3)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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